2-chloro-N'-[1-(5-chloro-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide

• IUPAC Name: 2-chloro-N'-[1-(5-chloro-2-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide
• InChI: InChI=1S/C19H14Cl2N6O/c1-11-6-7-12(20)8-16(11)27-18-14(9-24-27)17(22-10-23-18)25-26-19(28)13-4-2-3-5-15(13)21/h2-10H,1H3,(H,26,28)(H,22,23,25)
• InChI Key: ARRMPZJMQCGJGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C3=NC=NC(=C3C=N2)NNC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C19H14Cl2N6O
• Molecular Weight: 413.3 g/mol
• CAS No.: 881073-44-5

Description

2-chloro-N'-[1-(5-chloro-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide is a useful research compound. Its molecular formula is C19H14Cl2N6O and its molecular weight is 413.26. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Pyrazolo[3,4-d]pyrimidines derivatives have been synthesized and evaluated for their potential as anticancer and anti-inflammatory agents. For instance, Rahmouni et al. (2016) synthesized a series of these derivatives and screened them for cytotoxic activities against cancer cell lines, including HCT-116 and MCF-7, as well as for their 5-lipoxygenase inhibition capabilities. The study revealed that specific modifications in the compound structure could significantly influence their biological activity, suggesting the importance of structural optimization for enhancing therapeutic efficacy (Rahmouni et al., 2016).

Antiviral and Antimicrobial Activities

Hebishy et al. (2020) described the synthesis of benzamide-based 5-aminopyrazoles and their derivatives, which demonstrated remarkable antiviral activities, particularly against the H5N1 influenza virus. This study highlights the potential of pyrazolo[3,4-d]pyrimidines derivatives in addressing viral pathogens, which is critical for developing new antiviral drugs (Hebishy et al., 2020).

Anti-inflammatory and Anticancer Properties

The research also extends to the exploration of anti-inflammatory and anticancer properties of pyrazolo[3,4-d]pyrimidines derivatives. For example, compounds synthesized by Tozkoparan et al. (1999) exhibited moderate anti-inflammatory activity, showcasing the therapeutic potential of these derivatives in managing inflammation-related disorders (Tozkoparan et al., 1999).